Cas no 61640-39-9 (1H-Imidazolium, 1-(1,1-dimethylethyl)-3-methyl-2-(methylthio)-, iodide)

• Product Name: 1H-Imidazolium, 1-(1,1-dimethylethyl)-3-methyl-2-(methylthio)-, iodide
• CAS No: 61640-39-9
• MF: C₉H₁₉IN₂S
• MW: 314.230033159256
• CID: 471719
• PubChem ID: 71393868
• Update Time: 2025-04-19

1H-Imidazolium, 1-(1,1-dimethylethyl)-3-methyl-2-(methylthio)-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-(1,1-dimethylethyl)-3-methyl-2-(methylthio)-, iodide
• 1-tert-butyl-3-methyl-2-methylsulfanyl-1,2-dihydroimidazol-1-ium,iodide
• 61640-39-9
• DTXSID60815612
• 1-tert-Butyl-3-methyl-2-(methylsulfanyl)-2,3-dihydro-1H-imidazol-1-ium iodide

• Inchi： 1S/C9H18N2S.HI/c1-9(2,3)11-7-6-10(4)8(11)12-5;/h6-8H,1-5H3;1H
• InChI Key： QEQONKXATJEHJU-UHFFFAOYSA-N
• SMILES： [I-].S(C)C1N(C)C=C[NH+]1C(C)(C)C

Computed Properties

• Exact Mass: 294.8823
• Monoisotopic Mass: 314.03137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 9.14